Cas no 85612-35-7 (benzyl 3-(3-indolyl)propionate)
85612-35-7 structure
Product Name:benzyl 3-(3-indolyl)propionate
CAS No:85612-35-7
MF:C18H17NO2
MW:279.333084821701
CID:2044531
Update Time:2025-03-11
benzyl 3-(3-indolyl)propionate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 3-(3-indolyl)propionate
- benzyl 3-indole propionate
- Indobine
- Benzyl 3-indolepropionate
- 1H-Indole-3-propanoic acid, phenylmethyl ester
-
- Inchi: 1S/C18H17NO2/c20-18(21-13-14-6-2-1-3-7-14)11-10-15-12-19-17-9-5-4-8-16(15)17/h1-9,12,19H,10-11,13H2
- InChI Key: FLEDMTNAZUAUSS-UHFFFAOYSA-N
- SMILES: O=C(OCC1C=CC=CC=1)CCC1C2C(=CC=CC=2)NC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- XLogP3: 2.387
Experimental Properties
- Density: 1.204±0.06 g/cm3(Predicted)
- Melting Point: 163-164 °C(Solv: methanol (67-56-1))
- Boiling Point: 460.4±25.0 °C(Predicted)
- pka: 17.11±0.30(Predicted)
benzyl 3-(3-indolyl)propionate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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